Cas no 2138111-66-5 (3-(5-bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(5-bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138111-66-5
• MF: C₈H₇BrFN₃S
• MW: 276.128682374954
• CID: 6288344
• PubChem ID: 165498973
• Update Time: 2025-05-23

3-(5-bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
• EN300-1149872
• 2138111-66-5

• Inchi： 1S/C8H7BrFN3S/c1-13-8(11)6(10)7(12-13)4-2-5(9)14-3-4/h2-3H,11H2,1H3
• InChI Key： UTUFOIQGYFIWFT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C1C(=C(N)N(C)N=1)F

Computed Properties

• Exact Mass: 274.95281g/mol
• Monoisotopic Mass: 274.95281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(5-bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine

3-(5-Bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138111-66-5): A Comprehensive Overview

3-(5-Bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138111-66-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique bromothiophene and fluoropyrazole moieties, offers a wide range of applications, particularly in pharmaceutical research and agrochemical development. Its molecular structure combines a 5-bromothiophene ring with a 4-fluoro-1-methyl-1H-pyrazol-5-amine group, making it a versatile intermediate for synthesizing more complex molecules.

The growing interest in heterocyclic compounds like 3-(5-bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine is driven by their potential in drug discovery. Researchers are increasingly exploring bromothiophene derivatives due to their bioactivity and ability to interact with biological targets. This compound, in particular, has shown promise in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in combating antibiotic resistance and targeting cancer pathways.

One of the key advantages of 3-(5-bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine is its synthetic flexibility. The presence of both bromine and fluorine atoms allows for further functionalization, making it a valuable building block in organic synthesis. This adaptability is crucial for researchers working on structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity.

In the context of material science, 3-(5-bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine has potential applications in the development of organic semiconductors and conductive polymers. The thiophene ring system is known for its electron-rich properties, which are essential for creating materials with desirable electronic characteristics. This aligns with the increasing demand for flexible electronics and sustainable energy solutions.

The synthesis of 3-(5-bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine typically involves multi-step organic reactions, including cross-coupling and halogenation processes. Researchers often optimize these methods to improve yield and purity, which are critical for industrial-scale production. Recent advancements in green chemistry have also influenced the synthesis protocols, with a focus on reducing waste and using environmentally friendly solvents.

From a commercial perspective, the demand for 3-(5-bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine is steadily increasing, particularly in the pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of research institutions and industrial laboratories. The global market for heterocyclic building blocks is expected to grow, driven by innovations in drug development and material science.

For researchers and industry professionals, understanding the physicochemical properties of 3-(5-bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine is essential. Key parameters such as solubility, stability, and reactivity play a crucial role in its application. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly used to characterize this compound and ensure its quality.

In summary, 3-(5-bromothiophen-3-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138111-66-5) is a multifaceted compound with significant potential in both scientific research and industrial applications. Its unique structural features and adaptability make it a valuable asset in the ongoing quest for innovative solutions in medicinal chemistry and advanced materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in science and technology.